N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea

• IUPAC Name: 1-(4-chloro-2-fluorophenyl)-3-(6-ethoxy-1,3-benzothiazol-2-yl)urea
• InChI: InChI=1S/C16H13ClFN3O2S/c1-2-23-10-4-6-13-14(8-10)24-16(20-13)21-15(22)19-12-5-3-9(17)7-11(12)18/h3-8H,2H2,1H3,(H2,19,20,21,22)
• InChI Key: ADJGECLZLYVTAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)NC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C16H13ClFN3O2S
• Molecular Weight: 365.8 g/mol

Description

N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea, also known as EFU-2, is a synthetic compound that belongs to the class of urea derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry and drug discovery.

Scientific Research Applications

N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has shown promising results in various scientific research applications. It has been studied for its potential as an anticancer agent, antifungal agent, and anti-inflammatory agent. N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has also been investigated for its ability to inhibit the activity of protein kinase CK2, which is involved in the regulation of various cellular processes such as cell proliferation, differentiation, and apoptosis.

Mechanism of Action

The mechanism of action of N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea is not fully understood. However, studies have suggested that N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea may exert its pharmacological effects by inhibiting the activity of protein kinase CK2. This inhibition may lead to the downregulation of various signaling pathways involved in cell growth and survival, ultimately resulting in the inhibition of cancer cell proliferation and the induction of apoptosis.
Biochemical and Physiological Effects
N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has been shown to have several biochemical and physiological effects. Studies have demonstrated that N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea can inhibit the growth of cancer cells and induce apoptosis in vitro. N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has also been shown to have antifungal activity against Candida albicans. Additionally, N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has been reported to exhibit anti-inflammatory activity in a mouse model of acute lung injury.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has also been shown to have low toxicity in vitro and in vivo. However, N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has some limitations for lab experiments. It is not water-soluble, which can make it challenging to use in certain assays. Additionally, N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has limited stability in solution, which can affect its activity over time.

Future Directions

There are several future directions for the study of N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea. One potential direction is to investigate its potential as a therapeutic agent for cancer and other diseases. Further studies are needed to elucidate the mechanism of action of N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea and to identify its cellular targets. Additionally, the development of more water-soluble derivatives of N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea may improve its utility in certain assays. Overall, N-(4-chloro-2-fluorophenyl)-N'-(6-ethoxy-1,3-benzothiazol-2-yl)urea has shown significant potential as a lead compound for the development of novel therapeutic agents.